Cas no 35915-20-9 (3-Sulfanylbenzene-1,2-dicarboxylic acid)

• Product Name: 3-Sulfanylbenzene-1,2-dicarboxylic acid
• CAS No: 35915-20-9
• MF: C₈H₆O₄S
• MW: 198.195841312408
• CID: 2823719
• PubChem ID: 19790619
• Update Time: 2025-04-21

3-Sulfanylbenzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1431399
• 3-Sulfanylbenzene-1,2-dicarboxylic acid
• DTXSID70599951
• 35915-20-9

• Inchi： 1S/C8H6O4S/c9-7(10)4-2-1-3-5(13)6(4)8(11)12/h1-3,13H,(H,9,10)(H,11,12)
• InChI Key： PMIOLXGZINEJLR-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(C(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 197.99867984Da
• Monoisotopic Mass: 197.99867984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų